4-Cyclopropoxy-2-iodobenzoic acid
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Description
4-Cyclopropoxy-2-iodobenzoic acid is a halogenated benzoic acid derivative characterized by a cyclopropoxy substituent at the 4-position and an iodine atom at the 2-position of the aromatic ring. The iodine atom may confer unique reactivity in cross-coupling reactions, while the cyclopropoxy group could influence steric and electronic properties.
Properties
Molecular Formula |
C10H9IO3 |
|---|---|
Molecular Weight |
304.08 g/mol |
IUPAC Name |
4-cyclopropyloxy-2-iodobenzoic acid |
InChI |
InChI=1S/C10H9IO3/c11-9-5-7(14-6-1-2-6)3-4-8(9)10(12)13/h3-6H,1-2H2,(H,12,13) |
InChI Key |
CBWLTDNFIJIBCN-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC(=C(C=C2)C(=O)O)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-2-iodobenzoic acid typically involves the iodination of a benzoic acid derivative followed by the introduction of the cyclopropoxy group. One common method is to start with 2-iodobenzoic acid and react it with cyclopropanol under acidic conditions to form the desired product. The reaction conditions often include the use of a strong acid like sulfuric acid or hydrochloric acid to facilitate the substitution reaction.
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-2-iodobenzoic acid may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography to ensure the final product meets industrial standards.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-2-iodobenzoic acid can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the iodine substituent to other functional groups.
Substitution: The iodine atom can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Nucleophiles like amines, thiols, or alkoxides can be used in substitution reactions, often in the presence of a catalyst or under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of derivatives depending on the nucleophile.
Scientific Research Applications
4-Cyclopropoxy-2-iodobenzoic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: It may be used in the production of specialty chemicals or as an intermediate in the manufacture of other compounds.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-2-iodobenzoic acid involves its interaction with molecular targets through its functional groups. The iodine atom can participate in halogen bonding, while the cyclopropoxy group can engage in hydrophobic interactions. These interactions can influence the compound’s reactivity and binding affinity in various biochemical pathways.
Comparison with Similar Compounds
Substituent Effects: Cyclopropoxy vs. Cyclopentyloxy
A key analog is 2-(Cyclopentyloxy)-4-propoxybenzoic Acid (CAS 1154275-43-0), which shares a benzoic acid backbone with alkoxy substituents. Key differences include:
The cyclopropoxy group’s strain energy and compact size could enhance metabolic stability compared to bulkier alkoxy groups .
Halogen Comparison: Iodo vs. Chloro Derivatives
2-Chloro-6-methylpyrimidine-4-carboxylic Acid (CAS 89581-58-8) and 2-(4-Chloro-2-methylphenoxy)propionic Acid highlight the role of halogens:
Iodine’s larger atomic radius may improve leaving-group ability in nucleophilic substitutions, whereas chlorine derivatives are more common in agrochemicals (e.g., haloxyfop ).
Research and Application Insights
- Pharmaceutical Potential: The iodine atom could facilitate radio-labeling or serve as a heavy atom in crystallography.
- Agrochemical Relevance: Structural parallels to fluazifop and haloxyfop (phenoxypropanoic acid herbicides ) suggest herbicidal activity.
- Synthetic Challenges : Cyclopropoxy groups may complicate synthesis due to ring strain, requiring optimized reaction conditions .
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